Cas no 159532-62-4 (5-(4-(Bromomethyl)-[1,1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole)

• Product Name: 5-(4-(Bromomethyl)-[1,1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole
• CAS No: 159532-62-4
• MF: C₃₃H₂₅BrN₄
• MW: 557.482406377792
• CID: 1084422
• PubChem ID: 18936121
• Update Time: 2025-04-20

5-(4-(Bromomethyl)-[1,1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-(Bromomethyl)-[1,1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole
• 5-[4-(Bromomethyl)-2-biphenylyl]-1-trityl-1H-tetrazole
• 5-[4-(bromomethyl)[1,1'-biphenyl]-2-yl]-1-triphenylmethyl-1H-tetrazole
• BIMWFHVLFZYVIE-UHFFFAOYSA-N
• 5-[4-(bromomethyl)-[1,1'-biphenyl]-2-yl]-1-(triphenylmethyl)-1H-1,2,3,4-tetrazole
• DTXSID201150369
• SCHEMBL588221
• N-Triphenylmethyl-5-(4-bromomethylbiphenyl-2-yl)tetrazole
• AKOS022182802
• DB-007790
• 159532-62-4
• 5-[4-(Bromomethyl)[1,1a(2)-biphenyl]-2-yl]-1-(triphenylmethyl)-1H-tetrazole

• MDL： MFCD09838964
• Inchi： 1S/C33H25BrN4/c34-24-25-21-22-30(26-13-5-1-6-14-26)31(23-25)32-35-36-37-38(32)33(27-15-7-2-8-16-27,28-17-9-3-10-18-28)29-19-11-4-12-20-29/h1-23H,24H2
• InChI Key： BIMWFHVLFZYVIE-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C2C=CC=CC=2)C(=C1)C1=NN=NN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 556.12626g/mol
• Monoisotopic Mass: 556.12626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 43.6Ų